N,N-dimethyl-4-[(2-methyl-6-quinolinyl)diazenyl]aniline

• IUPAC Name: N,N-dimethyl-4-[(2-methylquinolin-6-yl)diazenyl]aniline
• InChI: InChI=1S/C18H18N4/c1-13-4-5-14-12-16(8-11-18(14)19-13)21-20-15-6-9-17(10-7-15)22(2)3/h4-12H,1-3H3
• InChI Key: DEFNPCNUDYIKAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C=C(C=C2)N=NC3=CC=C(C=C3)N(C)C
• Molecular Formula: C18H18N4
• DSSTOX Substance ID: DTXSID301038041
• Molecular Weight: 290.4 g/mol
• CAS RN: 30937-74-7

Description

N,N-dimethyl-4-[(2-methyl-6-quinolinyl)diazenyl]aniline, also known as DMQD, is a chemical compound that has received significant attention in scientific research due to its unique properties. It is a diazo compound that has been used as a dye and a reagent in organic synthesis. In recent years, DMQD has been studied for its potential applications in various fields, including materials science, biotechnology, and medicine.

Mechanism of Action

The mechanism of action of N,N-dimethyl-4-[(2-methyl-6-quinolinyl)diazenyl]aniline is not fully understood, but it is believed to involve the formation of free radicals upon exposure to light. These free radicals can cause damage to cells and tissues, which can be exploited for therapeutic purposes. In materials science, the electronic properties of N,N-dimethyl-4-[(2-methyl-6-quinolinyl)diazenyl]aniline and its derivatives are believed to be responsible for their semiconducting behavior.
Biochemical and Physiological Effects
N,N-dimethyl-4-[(2-methyl-6-quinolinyl)diazenyl]aniline has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to induce apoptosis, a process of programmed cell death, in cancer cells. It has also been shown to inhibit the growth of bacteria and fungi. In vivo studies have shown that N,N-dimethyl-4-[(2-methyl-6-quinolinyl)diazenyl]aniline can accumulate in various tissues, including the liver, spleen, and kidneys, but its toxicity profile is not well understood.

Advantages and Limitations for Lab Experiments

The advantages of using N,N-dimethyl-4-[(2-methyl-6-quinolinyl)diazenyl]aniline in lab experiments include its ease of synthesis, its stability under ambient conditions, and its ability to form complexes with metal ions. However, its potential toxicity and the need for light activation limit its use in certain applications. Additionally, the lack of a detailed understanding of its mechanism of action makes it difficult to predict its behavior in complex biological systems.

Future Directions

There are several future directions for research on N,N-dimethyl-4-[(2-methyl-6-quinolinyl)diazenyl]aniline. One area of interest is the development of new synthetic methods for N,N-dimethyl-4-[(2-methyl-6-quinolinyl)diazenyl]aniline and its derivatives. Another area is the exploration of its potential applications in nanotechnology, particularly in the development of new materials with unique electronic and optical properties. In biotechnology, further studies are needed to understand the mechanism of action of N,N-dimethyl-4-[(2-methyl-6-quinolinyl)diazenyl]aniline and its potential as a photosensitizer in photodynamic therapy. Additionally, more research is needed to determine its toxicity profile and potential side effects in vivo.

Synthesis Methods

The synthesis of N,N-dimethyl-4-[(2-methyl-6-quinolinyl)diazenyl]aniline is a multistep process that involves the reaction of 2-methyl-6-nitroquinoline with sodium hydride, followed by the reduction of the resulting intermediate with sodium dithionite. The final step involves the diazotization of the resulting amine with sodium nitrite in the presence of hydrochloric acid. The purity and yield of the final product can be improved by recrystallization and column chromatography.

Scientific Research Applications

N,N-dimethyl-4-[(2-methyl-6-quinolinyl)diazenyl]aniline has been extensively studied for its potential applications in materials science. It has been used as a building block for the synthesis of organic semiconductors, which have shown promising results in the development of electronic devices such as solar cells and light-emitting diodes. In biotechnology, N,N-dimethyl-4-[(2-methyl-6-quinolinyl)diazenyl]aniline has been used as a fluorescent probe for the detection of proteins and nucleic acids. It has also been studied for its potential use as a photosensitizer in photodynamic therapy, a treatment for cancer.